5,6-dimethyl-3-(2-oxo-2-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-3-[2-oxo-2-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethyl]pyrimidin-4-one
• InChI: InChI=1S/C17H21N3O2S2/c1-12-13(2)18-11-20(17(12)22)10-16(21)19-6-5-15(24-9-7-19)14-4-3-8-23-14/h3-4,8,11,15H,5-7,9-10H2,1-2H3
• InChI Key: MAAKBKYDZDZZOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)N2CCC(SCC2)C3=CC=CS3)C
• Molecular Formula: C17H21N3O2S2
• Molecular Weight: 363.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a pyrimidinone ring substituted with two methyl groups and an ethyl group bearing a thiophenyl-substituted thiazepane ring. This structure could potentially allow for interesting chemical properties and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would likely be influenced by the polar pyrimidinone ring and the nonpolar thiophene and methyl groups. Its melting and boiling points would depend on factors such as the strength of the intermolecular forces.

Scientific Research Applications

Chemical Synthesis and Transformations

Research has explored the synthesis of compounds with structures related to "5,6-dimethyl-3-(2-oxo-2-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethyl)pyrimidin-4(3H)-one", focusing on heterocyclic chemistry that involves the creation of pyrimidine derivatives. For instance, the synthesis of pyrimidine-linked heterocyclic compounds through microwave irradiative cyclocondensation has been reported, highlighting a methodology for creating compounds with potential insecticidal and antibacterial properties (Deohate & Palaspagar, 2020). Additionally, studies on the synthesis of novel 2-methylthio-3-substituted amino-5,6-dimethyl thieno[2,3-d]pyrimidin-4(3H)-ones have shown significant analgesic and anti-inflammatory activities, demonstrating the therapeutic potential of these compounds (Alagarsamy et al., 2007).

Biological Activities

The exploration of substituted pyrimidines and their derivatives has led to discoveries of compounds with promising biological activities. For example, the creation of amino derivatives of triazolopyrimidine showcased the potential for antimicrobial and anticancer applications, highlighting the versatility of pyrimidine derivatives in therapeutic research (Vas’kevich et al., 2006). Additionally, the generation of a structurally diverse library from 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride underlines the chemical versatility and potential for creating compounds with various biological activities (Roman, 2013).

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical compound, it’s important to handle it with care and use appropriate safety measures.